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Compound of Interest

Compound Name: (3-Nitrophenoxy)acetic acid

Cat. No.: B168002 Get Quote

An In-depth Technical Guide to the Solubility of (3-Nitrophenoxy)acetic Acid in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (3-
Nitrophenoxy)acetic acid in various organic solvents. The information is intended to assist

researchers, scientists, and professionals in drug development in understanding the solubility

characteristics of this compound, which is crucial for its handling, formulation, and application in

scientific research.

Introduction to (3-Nitrophenoxy)acetic Acid
(3-Nitrophenoxy)acetic acid is a nitroaromatic carboxylic acid. Its chemical structure,

featuring a carboxylic acid group, a phenyl ring, an ether linkage, and a nitro group, dictates its

physicochemical properties, including its solubility in different media. The interplay of these

functional groups influences the compound's polarity and its ability to form hydrogen bonds,

which are key determinants of its solubility.

Solubility Data
Quantitative solubility data for (3-Nitrophenoxy)acetic acid in a wide range of organic solvents

is not readily available in published literature. However, a single quantitative value for its

solubility in water has been reported. For organic solvents, solubility information is primarily
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qualitative and can be inferred from the behavior of structurally analogous compounds. The

following table summarizes the available data to provide a comparative overview.

Solvent
Chemical
Class

Predicted/Obs
erved
Solubility

Data Type Citation(s)

Water Protic 3090 mg/L Quantitative [1]

Methanol Protic Alcohol High (>50 g/L) Predicted [2]

Ethanol Protic Alcohol Soluble Qualitative [3]

Acetone Aprotic Ketone Soluble Qualitative [3]

Chloroform Halogenated Soluble Qualitative [3]

Dimethyl

Sulfoxide

(DMSO)

Aprotic Sulfoxide High Predicted [2]

Note: The predicted and qualitative data are based on the solubility of structurally similar

compounds, such as (2-Methyl-3-nitrophenoxy)acetic acid and (3-nitrophenyl) acetate, and

should be used as a guideline.[2][3] Experimental verification is recommended for precise

quantitative values.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a solid compound like

(3-Nitrophenoxy)acetic acid in an organic solvent, based on the widely used shake-flask

method.

Objective: To determine the equilibrium solubility of (3-Nitrophenoxy)acetic acid in a specific

organic solvent at a controlled temperature.

Materials:

(3-Nitrophenoxy)acetic acid (solid)
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Selected organic solvent (e.g., ethanol, acetone, DMSO)

Analytical balance

Scintillation vials or flasks with screw caps

Constant temperature shaker or incubator

Syringe filters (e.g., 0.45 µm PTFE)

Syringes

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector, or a UV-Vis spectrophotometer.

Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid (3-Nitrophenoxy)acetic acid to a series of scintillation

vials or flasks. The excess solid should be visually present throughout the experiment to

ensure equilibrium is reached.

Add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker or incubator set to the desired

temperature (e.g., 25 °C).

Agitate the samples at a constant rate that is sufficient to keep the solid suspended but not

so vigorous as to cause splashing.
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Allow the samples to equilibrate for a sufficient period (e.g., 24-72 hours). The time

required to reach equilibrium should be determined by preliminary experiments, where

samples are taken at different time points until the concentration of the solute in the

solution remains constant.

Sample Collection and Preparation:

After equilibration, stop the agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean vial to

remove any undissolved solid particles.

Analysis:

Prepare a series of standard solutions of (3-Nitrophenoxy)acetic acid of known

concentrations in the same solvent.

Analyze the filtered sample and the standard solutions using a validated analytical

method, such as HPLC or UV-Vis spectrophotometry.

Construct a calibration curve from the analysis of the standard solutions.

Determine the concentration of (3-Nitrophenoxy)acetic acid in the filtered sample by

comparing its analytical response to the calibration curve.

Calculation of Solubility:

The determined concentration represents the equilibrium solubility of (3-
Nitrophenoxy)acetic acid in the specific solvent at the experimental temperature.

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of (3-Nitrophenoxy)acetic acid using the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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